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  4. (4E)-4-[(4-Butoxy-3-methylphenyl)-hydroxymethylidene]-5-(4-tert-butylphenyl)-1-(2-methoxyethyl)pyrrolidine-2,3-dione
(4E)-4-[(4-Butoxy-3-methylphenyl)-hydroxymethylidene]-5-(4-tert-butylphenyl)-1-(2-methoxyethyl)pyrrolidine-2,3-dione (4E)-4-[(4-Butoxy-3-methylphenyl)-hydroxymethylidene]-5-(4-tert-butylphenyl)-1-(2-methoxyethyl)pyrrolidine-2,3-dione
Brand Name: Vulcanchem
CAS No.: 500197-58-0
VCID: VC0383908
InChI: InChI=1S/C29H37NO5/c1-7-8-16-35-23-14-11-21(18-19(23)2)26(31)24-25(30(15-17-34-6)28(33)27(24)32)20-9-12-22(13-10-20)29(3,4)5/h9-14,18,25,31H,7-8,15-17H2,1-6H3/b26-24+
SMILES: CCCCOC1=C(C=C(C=C1)C(=C2C(N(C(=O)C2=O)CCOC)C3=CC=C(C=C3)C(C)(C)C)O)C
Molecular Formula: C29H37NO5
Molecular Weight: 479.6g/mol

(4E)-4-[(4-Butoxy-3-methylphenyl)-hydroxymethylidene]-5-(4-tert-butylphenyl)-1-(2-methoxyethyl)pyrrolidine-2,3-dione

CAS No.: 500197-58-0

Main Products

VCID: VC0383908

Molecular Formula: C29H37NO5

Molecular Weight: 479.6g/mol

(4E)-4-[(4-Butoxy-3-methylphenyl)-hydroxymethylidene]-5-(4-tert-butylphenyl)-1-(2-methoxyethyl)pyrrolidine-2,3-dione - 500197-58-0

CAS No. 500197-58-0
Product Name (4E)-4-[(4-Butoxy-3-methylphenyl)-hydroxymethylidene]-5-(4-tert-butylphenyl)-1-(2-methoxyethyl)pyrrolidine-2,3-dione
Molecular Formula C29H37NO5
Molecular Weight 479.6g/mol
IUPAC Name (4E)-4-[(4-butoxy-3-methylphenyl)-hydroxymethylidene]-5-(4-tert-butylphenyl)-1-(2-methoxyethyl)pyrrolidine-2,3-dione
Standard InChI InChI=1S/C29H37NO5/c1-7-8-16-35-23-14-11-21(18-19(23)2)26(31)24-25(30(15-17-34-6)28(33)27(24)32)20-9-12-22(13-10-20)29(3,4)5/h9-14,18,25,31H,7-8,15-17H2,1-6H3/b26-24+
Standard InChIKey RCPVLDWQMAWQOB-SHHOIMCASA-N
Isomeric SMILES CCCCOC1=C(C=C(C=C1)/C(=C\2/C(N(C(=O)C2=O)CCOC)C3=CC=C(C=C3)C(C)(C)C)/O)C
SMILES CCCCOC1=C(C=C(C=C1)C(=C2C(N(C(=O)C2=O)CCOC)C3=CC=C(C=C3)C(C)(C)C)O)C
Canonical SMILES CCCCOC1=C(C=C(C=C1)C(=C2C(N(C(=O)C2=O)CCOC)C3=CC=C(C=C3)C(C)(C)C)O)C
PubChem Compound 5906563
Last Modified Nov 11 2021
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